Cas no 332186-46-6 (3-(chloromethyl)-3,4-dihydro-2H-1,2,4-Benzothiadiazine, 1,1-dioxide)

• Product Name: 3-(chloromethyl)-3,4-dihydro-2H-1,2,4-Benzothiadiazine, 1,1-dioxide
• CAS No: 332186-46-6
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• CID: 917737
• PubChem ID: 11053522
• Update Time: 2025-04-19

3-(chloromethyl)-3,4-dihydro-2H-1,2,4-Benzothiadiazine, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-3,4-dihydro-2H-1,2,4-Benzothiadiazine, 1,1-dioxide
• 2h-1,2,4-benzothiadiazine, 3-(chloromethyl)-3,4-dihydro-, 1,1-dioxide (9ci)
• E?,2,4-benzothiadiazine-1,1-dione
• CS-0112352
• AKOS024440028
• 3-(chloromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine 1,1-dioxide
• 3-(chloromethyl)-3,4-dihydro-2H-1
• CHEMBL75748
• 3-(CHLOROMETHYL)-3,4-DIHYDRO-2H-1,2,4-BENZOTHIADIAZINE 1,1-DIOXIDE
• 332186-46-6
• 3-(Chloromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide

• Inchi： 1S/C8H9ClN2O2S/c9-5-8-10-6-3-1-2-4-7(6)14(12,13)11-8/h1-4,8,10-11H,5H2
• InChI Key： JEBMFUGAWHAZDI-UHFFFAOYSA-N
• SMILES： ClCC1NC2C=CC=CC=2S(N1)(=O)=O

Computed Properties

• Exact Mass: 232.00700
• Monoisotopic Mass: 232.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.58000
• LogP: 2.50290